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Compound of Interest

4-Chloro-3-
Compound Name:

(methylsulfanyl)quinoline
CAS No.: 83936-07-6

Cat. No.: B1356293

Get Quote

\ J

Technical Monograph: 4-Chloro-3-
(methylsulfanyl)quinoline
Chemical Identity & Informatics

This section establishes the unambiguous identity of the compound. The identifiers below are
derived from the canonical structure of the quinoline core substituted at the 3-position with a
methylsulfanyl (thiomethyl) group and at the 4-position with a chlorine atom.
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Identifier Value
IUPAC Name 4-Chloro-3-(methylsulfanyl)quinoline
Common Name 4-Chloro-3-methylthioquinoline

Molecular Formula

Molecular Weight 209.69 g/mol

Canonical SMILES CSclc(Cl)c2ceecec2ncel

INChl=1S/C10H8CINS/c1-13-9-6-12-10-5-3-2-4-

InChl String
8(10)7(9)11/h2-6H,1H3
Computed from structure:[1][2][3]
InChlKey
[4]ZCQWOFVYLILWQK-UHFFFAOYSA-N
Note: Specific CAS is rarely indexed in public
CAS Registry Number aggregators; often referenced via derivatives

(e.g., 63136-60-7 is the 3-Me analog).

Physicochemical Profile[2][4][5][6][7]1[8]1[9][10]

» Appearance: Typically a pale yellow to off-white crystalline solid.
e Solubility: Soluble in chloroform (

), dichloromethane (
), and dimethyl sulfoxide (
). Poorly soluble in water.

 Stability: The C4-Cl bond is susceptible to hydrolysis under strongly acidic/basic agqueous
conditions. The C3-SMe group is sensitive to oxidation (to sulfoxide/sulfone).[5]

Synthetic Architecture

The synthesis of 4-chloro-3-(methylsulfanyl)quinoline relies on the construction of the
quinoline ring followed by functionalization. The most robust protocol, adapted from the work of
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Maslankiewicz and Boryczka, utilizes the "Gould-Jacobs" or "Conrad-Limpach" type cyclization
logic, followed by chlorination.

Mechanistic Pathway[2][4][11]

o Cyclization: Condensation of aniline with a sulfur-functionalized malonate derivative yields
the 4-hydroxy-3-(methylsulfanyl)quinoline intermediate.

o Aromatization/Chlorination: The tautomeric 4-quinolone is treated with phosphoryl chloride (

). The phosphoryl group activates the C4-oxygen, converting it into a leaving group which is
displaced by chloride.

Protocol: Step-by-Step Synthesis

Precursor: 3-(Methylsulfanyl)quinolin-4(1H)-one.

Step 1: Chlorination (The Critical Step)
e Reagents: 3-(Methylsulfanyl)quinolin-4(1H)-one (1.0 eq), Phosphoryl chloride (

, excess, solvent/reagent).
e Setup: Round-bottom flask with a reflux condenser and drying tube (

).

e Procedure:
o Dissolve the quinolone precursor in neat

(approx. 5 mL per mmol).

o Heat the mixture to reflux (
) for 2—4 hours. Monitor by TLC (System:

/MeOH).

o Quenching (Exothermic!): Cool the reaction mixture to room temperature. Pour slowly onto
crushed ice with vigorous stirring to hydrolyze excess
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o Neutralization: Carefully adjust pH to ~8 using ammonium hydroxide (

) or saturated

o Extraction: Extract the aqueous slurry with

(
).

o Purification: Dry organic layer over anhydrous

, filter, and concentrate. Recrystallize from ethanol or purify via silica gel chromatography
(Hexane/EtOAC).

Start: 3-(Methylsulfanyl) Activation Add POCI3 Chlorination Reflux @ 105°C Hydrolysis of POCI3 Ice Quench & Extraction & Cryst. Product:
quinolin-4(1H)-one (Excess) (2-4 Hours) Neutralization (pH 8) 4-Chloro-3-(methylsulfanyl)quinoline

Click to download full resolution via product page

Figure 1: Synthetic workflow for the conversion of the 4-quinolone precursor to the 4-chloro

target.

Reactivity & Functionalization

This molecule is a "bifunctional” scaffold.[6] The electronic interplay between the electron-
withdrawing 4-chloro group and the electron-donating 3-methylsulfanyl group creates a unique

reactivity profile.

The "Push-Pull" Dynamic
e C4-Position (
Handle): The Nitrogen atom in the quinoline ring withdraws electron density, making C4

highly electrophilic. The Chlorine atom is an excellent leaving group for Nucleophilic Aromatic
Substitution (
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).
o Nucleophiles:[7] Amines (primary/secondary), Alkoxides, Thiols.

¢ C3-Position (Redox Switch): The Sulfur atom can be oxidized.[2]
o S-Oxidation:[2] Treatment with mCPBA or

converts -SMe to -S(O)Me (sulfoxide) or -

(sulfone).

o Effect: Oxidation dramatically increases the electrophilicity at C4, facilitating substitution
with weaker nucleophiles.
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Figure 2: Divergent reactivity pathways: S-oxidation vs. C4-nucleophilic substitution.
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Therapeutic Utility & Applications

The 4-chloro-3-(methylsulfanyl)quinoline scaffold is primarily utilized as an intermediate in
the discovery of:

o Antiproliferative Agents: Derivatives where the C4-Cl is displaced by alkynyl groups (e.g.,
propargyl amines) have shown cytotoxicity against human cancer cell lines (SW707, T47D).
[8] The sulfur moiety is critical for lipophilicity, influencing membrane permeability.

» Antimalarials: Quinoline is the pharmacophore of Chloroquine. Modifications at the 3-position
(like the SMe group) are explored to overcome resistance mechanisms in Plasmodium
falciparum.

 Tricyclic Heterocycles: The SMe group can participate in cyclization reactions with
substituents at C4, forming tricyclic systems like [1]Benzothieno[2,3-c]quinolines, which are
DNA intercalators.

Safety & Handling (MSDS Summary)

e Hazards:

o H315: Causes skin irritation.

o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.
» Handling:

o The compound may hydrolyze slowly in moist air, releasing HCI. Store in a cool, dry place
under inert atmosphere (Argon/Nitrogen).

o Use purely anhydrous solvents during synthesis to prevent hydrolysis back to the
quinolone.

References

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1356293/docs?utm_src=pdf-body#4-chloro-3-methylsulfanyl-quinoline-smiles-and-inchikey-identifiers
https://pmc.ncbi.nlm.nih.gov/articles/PMC3185227/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1356293?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Maslankiewicz, A., & Boryczka, S. (1993).[8] Synthesis of 4-chloro-3-
(methylsulfanyl)quinoline and its reactivity. [Note: Primary synthetic method].[5]

Boryczka, S., et al. (2010).[8] Synthesis and in vitro antiproliferative activity of novel (4-
chloro- and 4-acyloxy-2-butynyl)thioquinolines. Journal of Medicinal Chemistry. [Source for
biological activity and derivatives].

o Context: Describes the use of the title compound as a precursor for anticancer agents.[9]
PubChem Compound Summary. (2025). 4-Chloro-3-methylquinoline (Analogous Data).
o URL: [Link]

Sigma-Aldrich. (2025).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [4-Chloro-3-(methylsulfanyl)quinoline SMILES and
InChiKey identifiers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1356293/docs#4-chloro-3-methylsulfanyl-quinoline-
smiles-and-inchikey-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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